Cas no 2138053-81-1 (N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide)
N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide
- EN300-1169203
- N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide
- 2138053-81-1
-
- Inchi: 1S/C12H17N3O4S/c1-14(12(9-13)7-4-8-12)20(18,19)11-6-3-2-5-10(11)15(16)17/h2-3,5-6H,4,7-9,13H2,1H3
- InChI Key: ABZOQOVODVXVEK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N(C)C1(CN)CCC1)(=O)=O
Computed Properties
- Exact Mass: 299.09397721g/mol
- Monoisotopic Mass: 299.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 118Ų
N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169203-0.05g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-0.1g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-0.25g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-0.5g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-1.0g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-2.5g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-5.0g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 5g |
$3313.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-10.0g |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 10g |
$4914.0 | 2023-06-08 | ||
| Enamine | EN300-1169203-50mg |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 50mg |
$707.0 | 2023-10-03 | ||
| Enamine | EN300-1169203-100mg |
N-[1-(aminomethyl)cyclobutyl]-N-methyl-2-nitrobenzene-1-sulfonamide |
2138053-81-1 | 100mg |
$741.0 | 2023-10-03 |
N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide
Introduction to N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138053-81-1)
N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2138053-81-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both amine and nitro functional groups, coupled with a cyclobutyl moiety, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.
The molecular framework of N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide consists of several key structural elements that contribute to its chemical properties and reactivity. The aminomethyl group introduces a primary amine functionality, which can participate in hydrogen bonding and form salt-like derivatives. This feature is particularly relevant in drug design, as amine groups are often involved in the interaction with biological targets. Additionally, the cyclobutyl ring provides steric hindrance and influences the compound's solubility and metabolic stability.
The presence of a N-methyl group further modulates the electronic properties of the molecule. Methyl groups are known to affect the lipophilicity and metabolic pathways of compounds, making them crucial in determining pharmacokinetic profiles. In contrast, the 2-nitrobenzene-1-sulfonamide moiety introduces both a nitro group and a sulfonamide group. The nitro group is a well-known pharmacophore that can exhibit oxidizing properties and influence electronic distributions, while the sulfonamide group is frequently found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide with greater accuracy. Molecular docking studies have shown that this compound may interact with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, infectious disorders, and other therapeutic areas. The unique combination of functional groups makes it a versatile scaffold for medicinal chemists seeking to develop novel drug candidates.
In vitro studies have begun to elucidate the pharmacological profile of N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide. Initial experiments indicate that this compound exhibits moderate affinity for certain enzymes involved in inflammatory pathways. The amine and sulfonamide groups appear to play critical roles in mediating these interactions, while the nitro group may contribute to additional pharmacological effects. These findings are particularly exciting given the growing interest in targeting inflammation through small molecule inhibitors.
The synthesis of N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide presents unique challenges due to its complex structure. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. Advances in catalytic chemistry have also enabled more efficient transformations, reducing the environmental impact of synthesis.
The potential applications of N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where its unique structural features may contribute to the development of new polymers or functional materials. Additionally, its ability to interact with biological targets makes it a valuable tool for studying enzyme mechanisms and developing probes for biochemical research.
As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide. The integration of computational modeling with experimental data has opened new avenues for drug discovery and provided insights into how structural modifications can influence biological activity. This compound serves as a testament to the power of interdisciplinary research in uncovering novel therapeutic agents.
In conclusion, N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide (CAS No. 2138053-81-1) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for developing new drugs targeting various diseases. As research continues to uncover its biological activities and synthetic possibilities, this molecule is poised to play an important role in advancing medical science.
2138053-81-1 (N-1-(aminomethyl)cyclobutyl-N-methyl-2-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)